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Compound of Interest

Compound Name: 2-(4-Octylphenyl)ethanol

Cat. No.: B019509 Get Quote

An In-depth Technical Guide to 4-Octylphenethyl Alcohol

This technical guide provides a comprehensive overview of 4-Octylphenethyl alcohol, detailing

its chemical properties, synthesis protocols, and potential biological activities based on related

compounds. This document is intended for researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
4-Octylphenethyl alcohol is an organic compound characterized by a benzene ring substituted

with an octyl group and a phenethyl alcohol group at the para position.

Table 1: Physicochemical Properties of 4-Octylphenethyl Alcohol

Property Value Source

CAS Number 162358-05-6 Internal Search

Molecular Formula C₁₆H₂₆O Internal Search

Molecular Weight 234.38 g/mol Internal Search
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Two primary synthetic routes for 4-Octylphenethyl alcohol have been identified in the literature.

These are valuable for researchers requiring this compound as a chemical intermediate.

Synthesis via Grignard Reaction and Alkylation
A common method for preparing 4-Octylphenethyl alcohol involves a Grignard reagent.[1]

Experimental Protocol:

Synthesis of Grignard Reagent: An n-octyl magnesium halide (e.g., chloride or bromide) is

synthesized by reacting chlorooctane or bromooctane with magnesium powder in an

anhydrous solvent such as diethyl ether or tetrahydrofuran (THF).[1]

Alkylation Reaction: The prepared Grignard reagent is then reacted with a halogenated

phenethyl alcohol derivative (e.g., methyl bromophenylethyl alcohol).[1]

Work-up: The reaction mixture undergoes suction filtration. The filtrate is extracted with an

organic solvent like ethyl acetate. The organic phase is then subjected to rotary evaporation

to remove the solvent, yielding 4-Octylphenethyl alcohol.[1] A reported yield for this method

is 80%.[1]
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Step 1: Grignard Reagent Synthesis

Step 2: Alkylation

n-Octyl halide

n-Octyl magnesium halide

  + Mg
(in ether or THF)

Magnesium (Mg)

Halogenated
phenethyl alcohol

4-Octylphenethyl alcohol

  + Halogenated phenethyl alcohol

Click to download full resolution via product page

Synthesis of 4-Octylphenethyl alcohol via Grignard reaction.

Synthesis as an Intermediate for Fingolimod
4-Octylphenethyl alcohol can also be synthesized as a key intermediate in the production of

Fingolimod (FTY720).[2]

Experimental Protocol:

Friedel-Crafts Acylation: Phenylethyl acetate undergoes Friedel-Crafts acylation with

octanoyl chloride.[2]

Ketone Reduction: The resulting ketone is reduced using triethylsilane.[2]
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Ester Reduction: The ester is subsequently reduced to an alcohol using sodium methoxide to

yield 4-Octylphenethyl alcohol.[2]

Phenylethyl acetate

Acylated Ketone

  + Octanoyl chloride
(Friedel-Crafts Acylation)

Reduced Ketone (Ester)

  + Triethylsilane
(Ketone Reduction)

4-Octylphenethyl alcohol

  + Sodium methoxide
(Ester Reduction)

Click to download full resolution via product page

Synthesis of 4-Octylphenethyl alcohol as a Fingolimod intermediate.

Potential Biological Activity and Signaling Pathways
While direct experimental data on the biological activity of 4-Octylphenethyl alcohol is limited,

studies on structurally similar long-chain alkylphenols, such as octylphenol, provide insights

into its potential effects. Long-chain alkylphenols are known to have endocrine-disrupting

effects and can act as xenoestrogens.[3][4]

Potential Effects on Cellular Signaling
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Research on compounds like octylphenol has demonstrated impacts on several key signaling

pathways.[3][4]

Table 2: Potential Biological Activities Based on Structurally Similar Compounds

Biological Process
Observation with Similar
Compounds (e.g.,
Octylphenol)

Potential Implication for 4-
Octylphenethyl alcohol

Calcium Signaling

Increased intracellular calcium

oscillation frequency and

volume.[3][4]

May modulate intracellular

calcium levels.

Hormone Release
Rapid prolactin (PRL) release.

[3][4]

Could influence endocrine

functions.

MAPK/ERK Pathway

Increased phosphorylation of

Extracellular signal-Regulated

Kinase (ERK).[3][4]

May be involved in regulating

cell proliferation and

differentiation.

Antibacterial Activity
Long-chain fatty alcohols have

shown antibacterial properties.

Could possess antimicrobial

effects.

Hypothetical Signaling Pathway
Based on the known effects of octylphenol on pituitary tumor cells, a potential signaling

pathway for 4-Octylphenethyl alcohol could involve the activation of membrane estrogen

receptors, leading to downstream effects on calcium signaling and the MAPK/ERK pathway.

Cell Membrane

Cytoplasm Cellular Response

Membrane Estrogen
Receptor (mER)

Increased Intracellular
Ca²⁺ Signaling

ERK Phosphorylation
(MAPK Pathway)

Hormone Release
(e.g., Prolactin)

Changes in
Gene Expression

4-Octylphenethyl
alcohol

Binds to
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Click to download full resolution via product page

Hypothetical signaling pathway for 4-Octylphenethyl alcohol.

Conclusion
4-Octylphenethyl alcohol is a compound with established synthetic routes, primarily serving as

an intermediate in the synthesis of other molecules. While direct biological data is scarce, its

structural similarity to other long-chain alkylphenols suggests it may possess biological

activities, including potential endocrine-disrupting and cell-signaling modulating properties.

Further research is warranted to fully elucidate the biological and toxicological profile of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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